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molecular formula C7H12N2OS B2745464 [2-(ethylsulfanyl)-1-methyl-1H-imidazol-5-yl]methanol CAS No. 191411-45-7

[2-(ethylsulfanyl)-1-methyl-1H-imidazol-5-yl]methanol

Cat. No. B2745464
CAS RN: 191411-45-7
M. Wt: 172.25
InChI Key: VPYMPZGALQAUAI-UHFFFAOYSA-N
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Patent
US07846956B2

Procedure details

4.33 g of (1-methyl-2-mercaptoimidazol-5-yl)methanol was added to 90 ml of tetrahydrofuran. Thereto 3.70 g of potassium t-butoxide and 5.15 g of ethyl iodide were then added under ice-cooling. The mixture was stirred at room temperature for 1 hour. The reaction mixture was filtered and the filtrate was concentrated under reduced pressure. The residue was subjected to silica gel column chromatography to obtain 4.82 g of (2-ethylthio-1-methylimidazol-5-yl)methanol.
Name
(1-methyl-2-mercaptoimidazol-5-yl)methanol
Quantity
4.33 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
90 mL
Type
solvent
Reaction Step One
Name
potassium t-butoxide
Quantity
3.7 g
Type
reactant
Reaction Step Two
Name
ethyl iodide
Quantity
5.15 g
Type
reactant
Reaction Step Two
Name
(2-ethylthio-1-methylimidazol-5-yl)methanol

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]1[C:6]([CH2:7][OH:8])=[CH:5][N:4]=[C:3]1[SH:9].[CH3:10][C:11](C)([O-])C.[K+].C(I)C>O1CCCC1>[CH2:10]([S:9][C:3]1[N:2]([CH3:1])[C:6]([CH2:7][OH:8])=[CH:5][N:4]=1)[CH3:11] |f:1.2|

Inputs

Step One
Name
(1-methyl-2-mercaptoimidazol-5-yl)methanol
Quantity
4.33 g
Type
reactant
Smiles
CN1C(=NC=C1CO)S
Name
tetrahydrofuran
Quantity
90 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
potassium t-butoxide
Quantity
3.7 g
Type
reactant
Smiles
CC(C)([O-])C.[K+]
Name
ethyl iodide
Quantity
5.15 g
Type
reactant
Smiles
C(C)I

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at room temperature for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooling
FILTRATION
Type
FILTRATION
Details
The reaction mixture was filtered
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated under reduced pressure

Outcomes

Product
Details
Reaction Time
 1 h
Name
(2-ethylthio-1-methylimidazol-5-yl)methanol
Type
product
Smiles
C(C)SC=1N(C(=CN1)CO)C
Measurements
Type Value Analysis
AMOUNT: MASS 4.82 g
YIELD: CALCULATEDPERCENTYIELD 93.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.